![molecular formula C13H16ClN3O B1603616 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine CAS No. 276236-96-5](/img/structure/B1603616.png)
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine
Overview
Description
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine (4-POP) is an important compound in the field of medicinal chemistry. It is a heterocyclic compound that has been used in the synthesis of various pharmaceuticals and agrochemicals. It is also used in the development of new drugs and has been studied extensively for its potential applications in the medical field. 4-POP has a wide range of uses in the laboratory and has been used as a catalyst in numerous reactions.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Synthesis and Anti-bacterial Study : Compounds related to 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine, specifically derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, were synthesized and demonstrated moderate to significant antibacterial activity (Khalid et al., 2016).
Antimicrobial Activity of Derivatives : Another study synthesized and evaluated 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides for antimicrobial activity, showing potential for further exploration in this field (Khalid et al., 2016).
Antifungal and Anticancer Properties
Antifungal Agents : Novel compounds bearing resemblance to this compound, specifically 3-(1-(1-substituted piperidin-4-yl)-1H-1,2,3-triazol-4-yl)-5-substituted phenyl-1,2,4-oxadiazoles, showed significant in vitro antifungal activities, with some compounds comparable to known antifungal agents (Sangshetti & Shinde, 2011).
Tubulin Inhibitor and Anticancer Agent : A series of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, acting as tubulin inhibitors, were identified as a new class of antiproliferative agents, showing promise in the development of anticancer therapies (Krasavin et al., 2014).
Synthesis and Characterization
Stereospecific Synthesis : Research on the stereospecific synthesis of related compounds, such as BMS-960, a potent and selective isoxazole-containing S1P1 receptor agonist, highlights the importance of this chemical class in the development of new pharmaceutical agents (Hou et al., 2017).
Synthesis and Molecular Modeling : The synthesis and molecular modeling of new 1,2,4-oxadiazole derivatives, containing piperidine or pyrrolidine ring, demonstrated their strong antimicrobial activity and provided insight into the structure-activity relationship of these compounds (Krolenko et al., 2016).
Mechanism of Action
Target of Action
Similar compounds with the 1,2,4-oxadiazole moiety have been reported to target the decaprenylphosphoryl-β-d-ribose 2′-oxidase (dpre1) enzyme . This enzyme plays a crucial role in the biosynthesis of arabinans in the mycobacterial cell wall .
Mode of Action
It can be inferred that the compound likely interacts with its target enzyme, potentially inhibiting its function . This interaction could lead to changes in the biochemical processes within the cell, affecting the synthesis of the mycobacterial cell wall .
Biochemical Pathways
The compound’s interaction with the DprE1 enzyme suggests that it affects the biochemical pathways involved in the biosynthesis of arabinans in the mycobacterial cell wall . The inhibition of this pathway could lead to downstream effects such as impaired cell wall synthesis, potentially leading to the death of the mycobacterial cells .
Result of Action
Based on its potential target, it can be inferred that the compound may lead to impaired cell wall synthesis in mycobacteria, potentially causing cell death .
Properties
IUPAC Name |
3-phenyl-5-piperidin-4-yl-1,2,4-oxadiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-2-4-10(5-3-1)12-15-13(17-16-12)11-6-8-14-9-7-11/h1-5,11,14H,6-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRSNRGPKFYZBJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NC(=NO2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.